Cas no 1219130-51-4 (6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1219130-51-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 4726750
• Update Time: 2025-06-23

6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one
• DGUKGSUONYQZOR-UHFFFAOYSA-N
• FCH2502759
• AX8299326

• Inchi： 1S/C10H10BrNO/c1-6-4-7-5-8(11)2-3-9(7)10(13)12-6/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： DGUKGSUONYQZOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC(C)CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one

6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one: A Comprehensive Overview

6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one, identified by the CAS number 1219130-51-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one features a bromine atom at the sixth position and a methyl group at the third position, contributing to its unique chemical properties and potential bioactivity.

The synthesis of 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, making it more accessible for research and development purposes. The compound's structure allows for various functional group modifications, which can be exploited to enhance its pharmacokinetic properties or to explore its potential as a lead compound in drug design.

In terms of biological activity, 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one has shown promise in several areas. Studies have demonstrated its potential as an antimicrobial agent, with activity against a range of bacterial and fungal strains. Additionally, research has highlighted its anti-inflammatory properties, suggesting its role in modulating inflammatory pathways that are implicated in chronic diseases such as arthritis and cardiovascular disorders.

The compound's role in cancer research is another area of active investigation. Preclinical studies have indicated that 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one may possess cytotoxic effects against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key oncogenic pathways. These findings underscore the importance of further exploring its therapeutic potential in oncology.

From a structural standpoint, the dihydroisoquinoline core of 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one provides a rigid framework that can be modified to optimize its pharmacodynamic properties. Recent research has focused on enhancing its solubility and bioavailability through strategic substitutions or the incorporation of additional functional groups. Such modifications could significantly improve its suitability as a drug candidate.

In conclusion, 6-Bromo-3-methyl-3,4-dihydroisoquinolin-1(2H)-one, with its unique chemical structure and diverse biological activities, represents a valuable molecule in contemporary chemical research. Its potential applications span across multiple therapeutic areas, making it an intriguing subject for further exploration. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds the promise of contributing to the development of novel therapeutic agents in the near future.